{1-[(3-isobutyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-3-piperidinyl}(2-pyridinyl)methanone

• IUPAC Name: [1-[2-methyl-5-(2-methylpropyl)pyrazole-3-carbonyl]piperidin-3-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C20H26N4O2/c1-14(2)11-16-12-18(23(3)22-16)20(26)24-10-6-7-15(13-24)19(25)17-8-4-5-9-21-17/h4-5,8-9,12,14-15H,6-7,10-11,13H2,1-3H3
• InChI Key: XBQVOQPHUUHZIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=C1)C(=O)N2CCCC(C2)C(=O)C3=CC=CC=N3)C
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

The chemical compound belongs to a class of compounds known for their interesting and diverse chemical and physical properties. Compounds with pyrazole and pyridine units often exhibit significant biological and chemical activities, which makes them subjects of extensive research.

Synthesis Analysis

Synthesis of similar compounds typically involves multi-step reactions, including condensation and substitution reactions. For example, (8-Chloro-3-methyl-1H-pyrazolo[4,3-c]cinnolin-1-yl) (pyridin-4-yl)methanone has been synthesized through condensation of 3-acetyl-6-chloro-1H-cinnolin-4-one with isonicotinic acid hydrazide in absolute ethanol (Bawa et al., 2010).

Molecular Structure Analysis

The molecular structure of synthesized compounds can be determined using techniques like X-ray diffraction. For instance, the structure of (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone was identified by X-ray diffraction, showcasing the utility of crystalline structure analysis in understanding compound geometries (Cao et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving pyrazole and pyridine derivatives often involve ring closure and opening reactions, which lead to the formation of novel compounds. For example, the synthesis of (3,5-Aryl/methyl-1H-pyrazol-1-yl)-(5-arylamino-2H-1,2,3- triazol-4-yl)methanone showcases the complexity and versatility of reactions these compounds can undergo (Cao et al., 2008).

Physical Properties Analysis

The physical properties of compounds like melting point, solubility, and crystalline structure are crucial for their characterization and application. For example, the synthesis and characterization of (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone involved determining its crystalline structure and solubility (Cao et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interactions with other molecules, are fundamental aspects of these compounds. Studies like the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor provide insights into the chemical behavior and potential applications of these compounds (Shim et al., 2002).